Cas no 1804847-56-0 (6-Bromo-3-(trifluoromethyl)pyridin-2-ol)

6-Bromo-3-(trifluoromethyl)pyridin-2-ol is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a trifluoromethyl group at the 3-position and a hydroxyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. The hydroxyl group provides a handle for derivatization or hydrogen bonding interactions. Its high purity and well-defined reactivity profile make it particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound's stability under standard storage conditions ensures reliable performance in synthetic applications.

6-Bromo-3-(trifluoromethyl)pyridin-2-ol structure

1804847-56-0 structure

Product Name:6-Bromo-3-(trifluoromethyl)pyridin-2-ol

CAS No:1804847-56-0

MF:C₆H₃BrF₃NO

MW:241.993331193924

CID:4901221

Update Time:2025-07-02

6-Bromo-3-(trifluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

- 6-bromo-3-(trifluoromethyl)pyridin-2-ol
- 6-Bromo-2-hydroxy-3-(trifluoromethyl)pyridine
- 6-Bromo-3-(trifluoromethyl)pyridin-2-ol
- Inchi： 1S/C6H3BrF3NO/c7-4-2-1-3(5(12)11-4)6(8,9)10/h1-2H,(H,11,12)
- InChI Key： IRLKCJYBZAXIDR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(F)(F)F)C(N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 279
XLogP3: 2
Topological Polar Surface Area: 29.1

6-Bromo-3-(trifluoromethyl)pyridin-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012448-250mg	6-Bromo-2-hydroxy-3-(trifluoromethyl)pyridine	1804847-56-0	95%	250mg	$1,078.00	2022-04-01
Alichem	A029012448-1g	6-Bromo-2-hydroxy-3-(trifluoromethyl)pyridine	1804847-56-0	95%	1g	$3,155.55	2022-04-01

6-Bromo-3-(trifluoromethyl)pyridin-2-ol Related Literature

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Additional information on 6-Bromo-3-(trifluoromethyl)pyridin-2-ol

Comprehensive Overview of 6-Bromo-3-(trifluoromethyl)pyridin-2-ol (CAS No. 1804847-56-0)

6-Bromo-3-(trifluoromethyl)pyridin-2-ol (CAS No. 1804847-56-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone substituted with a bromo group at the 6-position and a trifluoromethyl group at the 3-position, serves as a versatile intermediate in organic synthesis. Its unique structural features make it invaluable for designing novel molecules with potential applications in drug discovery and material science.

The growing interest in 6-Bromo-3-(trifluoromethyl)pyridin-2-ol is driven by its role in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its utility in structure-activity relationship (SAR) studies to optimize bioactive compounds. Additionally, its trifluoromethyl moiety enhances metabolic stability and lipophilicity, traits highly sought after in modern pharmaceutical formulations.

From an industrial perspective, CAS No. 1804847-56-0 is pivotal in the synthesis of high-performance materials, including liquid crystals and organic semiconductors. Its electron-withdrawing properties, attributed to the bromo and trifluoromethyl groups, contribute to tuning electronic characteristics in optoelectronic devices. This aligns with the surge in demand for sustainable materials and green chemistry solutions, topics dominating current scientific discourse.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 6-Bromo-3-(trifluoromethyl)pyridin-2-ol, ensuring high purity and consistency for research applications. The compound’s stability under various conditions makes it a reliable candidate for scale-up synthesis, addressing the need for cost-effective production in industrial settings.

Environmental and regulatory considerations are also critical when working with halogenated compounds. While 6-Bromo-3-(trifluoromethyl)pyridin-2-ol is not classified as hazardous, proper handling protocols are recommended to minimize risks. This aligns with the broader industry shift toward sustainable chemical practices and eco-friendly alternatives, topics frequently searched by professionals in the field.

In summary, 6-Bromo-3-(trifluoromethyl)pyridin-2-ol (CAS No. 1804847-56-0) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance in cutting-edge research and industrial processes underscores its importance in contemporary chemistry. For researchers seeking high-quality intermediates or exploring novel synthetic routes, this compound offers a robust foundation for innovation.